The FASN Inhibitor HS79: A Technical Guide
The FASN Inhibitor HS79: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Introduction
HS79 is a potent and selective inhibitor of Fatty Acid Synthase (FASN), a crucial enzyme in the de novo synthesis of fatty acids.[1] In numerous human cancers, FASN is upregulated, making it a significant target for therapeutic intervention.[1] HS79 is the (R)-enantiomer of the thiophenopyrimidine compound Fasnall and exhibits stereoselective inhibitory activity against FASN.[1] This technical guide provides a comprehensive overview of HS79, including its mechanism of action, quantitative efficacy data, detailed experimental protocols, and its role in relevant signaling pathways.
Mechanism of Action
HS79 exerts its anti-tumor effects by selectively inhibiting the enzymatic activity of Fatty Acid Synthase.[1] FASN is the central enzyme in the de novo lipogenesis pathway, which is responsible for the synthesis of palmitate from acetyl-CoA and malonyl-CoA.[2] In many cancer cells, this pathway is significantly upregulated to meet the high demand for lipids required for membrane biogenesis, energy storage, and the synthesis of signaling molecules.[2]
Inhibition of FASN by HS79 leads to the induction of apoptosis.[1] This is at least partially mediated by a significant increase in cellular ceramide levels, a class of lipid molecules known to be pro-apoptotic.[1][3]
Quantitative Efficacy Data
The inhibitory activity of HS79 and its related compounds has been quantified using various assays. The following tables summarize the available half-maximal inhibitory concentration (IC50) values.
Table 1: In Vitro IC50 Values for FASN Inhibition in BT474 Cells (Tritiated Acetate (B1210297) Incorporation Assay)
| Compound | Target | Assay | Cell Line | IC50 (µM) | Reference |
| HS79 | FASN | Tritiated Acetate Incorporation | BT474 | 1.57 | [1][4] |
| Fasnall (racemic) | FASN | Tritiated Acetate Incorporation | BT474 | 5.84 | [1][4] |
| HS-80 (enantiomer) | FASN | Tritiated Acetate Incorporation | BT474 | 7.13 | [1][4] |
Table 2: Additional In Vitro IC50 Values for Fasnall
| Compound | Target | Assay | Cell Line | IC50 (nM) | Reference |
| Fasnall | FASN | Tritiated Acetate Incorporation | HepG2 | 147 | [4] |
| Fasnall | FASN | Tritiated Glucose Incorporation | HepG2 | 213 | [4] |
| Fasnall | Purified Human FASN | [14C]malonyl-CoA Incorporation | BT474 | 3710 | [4] |
Experimental Protocols
Tritiated Acetate Incorporation Assay
This assay measures the de novo synthesis of lipids in cells by quantifying the incorporation of radiolabeled acetate.[1]
Materials:
-
BT474 breast cancer cells[1]
-
Complete cell culture medium (e.g., DMEM with 10% FBS)[1]
-
HS79 and other test compounds dissolved in a suitable solvent (e.g., DMSO)[1]
-
[³H]-acetate (tritiated acetate)[1]
-
Phosphate-buffered saline (PBS)[1]
-
Lipid extraction solvent (e.g., hexane:isopropanol, 3:2 v/v)[1]
-
Scintillation cocktail[1]
-
Scintillation counter[1]
Procedure:
-
Cell Seeding: Seed BT474 cells in a multi-well plate at a density that allows for logarithmic growth during the experiment. Allow cells to adhere and grow for 24 hours.[1]
-
Compound Treatment: Prepare serial dilutions of HS79 and other test compounds in cell culture medium. Remove the existing medium from the cells and replace it with the medium containing the test compounds or a vehicle control. Incubate for a predetermined period (e.g., 24 hours).[1]
-
Radiolabeling: Add a known concentration of [³H]-acetate to each well and incubate for a specific duration to allow for its incorporation into newly synthesized lipids.[1]
-
Cell Lysis and Lipid Extraction: Wash the cells with PBS and then lyse them. Extract the total lipids using a suitable solvent system.[1]
-
Quantification: Transfer the lipid extract to a scintillation vial, add the scintillation cocktail, and measure the radioactivity using a scintillation counter.[1]
-
Data Analysis: Calculate the IC50 value by plotting the percentage of inhibition of acetate incorporation against the logarithm of the inhibitor concentration.[1]
Purified FASN Activity Assay
This assay directly measures the enzymatic activity of FASN by monitoring the incorporation of a radiolabeled substrate into fatty acids.[2]
Materials:
-
Purified FASN enzyme (e.g., from a cancer cell line overexpressing the enzyme like BT474)[4]
-
Reaction buffer containing acetyl-CoA and NADPH[2]
-
HS79 or other inhibitors[2]
-
Radiolabeled malonyl-CoA ([¹⁴C]-malonyl-CoA)[4]
-
Scintillation counter[2]
Procedure:
-
Enzyme Preparation: Purify FASN from a suitable source.[4]
-
Reaction Mixture Preparation: Prepare a reaction buffer containing the purified FASN enzyme, acetyl-CoA, and NADPH.[2]
-
Inhibitor Addition: Add varying concentrations of HS79 or other inhibitors to the reaction mixture.[2]
-
Reaction Initiation: Start the enzymatic reaction by adding radiolabeled malonyl-CoA.[4]
-
Reaction Termination and Lipid Extraction: After a defined incubation period, stop the reaction and extract the lipids.[2]
-
Quantification: Measure the radioactivity incorporated into the lipid fraction using a scintillation counter.[2]
-
Data Analysis: Determine the IC50 value by plotting the percentage of inhibition of FASN activity against the logarithm of the inhibitor concentration.[2]
Signaling Pathways and Logical Relationships
FASN Inhibition-Induced Apoptosis
The inhibition of FASN by HS79 disrupts fatty acid production, leading to a cascade of events that culminates in apoptosis. A key proposed mechanism involves the accumulation of the FASN substrate, malonyl-CoA, which in turn can lead to increased levels of pro-apoptotic ceramides.[1][5]
Caption: Proposed signaling pathway of FASN inhibition by HS79 leading to apoptosis.
Experimental Workflow for IC50 Determination
The following diagram illustrates the general workflow for determining the inhibitory concentration of FASN inhibitors like HS79.
Caption: Experimental workflow for determining the IC50 of FASN inhibitors.
FASN in Oncogenic Signaling
FASN is interconnected with major oncogenic signaling pathways, including the PI3K/AKT and Wnt pathways. Inhibition of FASN can impact these pathways, contributing to its anti-cancer effects.
FASN and the PI3K/AKT Pathway
Caption: Relationship between the PI3K/AKT pathway and FASN, and the point of intervention by HS79.
FASN and the Wnt Signaling Pathway
Caption: Correlation between Wnt signaling and FASN, and the inhibitory action of HS79.
References
- 1. benchchem.com [benchchem.com]
- 2. benchchem.com [benchchem.com]
- 3. Blocking lipid synthesis induces DNA damage in prostate cancer and increases cell death caused by PARP inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Fasnall, a Selective FASN Inhibitor, Shows Potent Anti-tumor Activity in the MMTV-Neu Model of HER2+ Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
